Cas no 2165439-45-0 ((2S,4R)-2-(3-Fluorophenyl)oxan-4-ol)

• Product Name: (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol
• CAS No: 2165439-45-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5925760
• PubChem ID: 82657611
• Update Time: 2025-05-21

(2S,4R)-2-(3-Fluorophenyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7535160
• 2165439-45-0
• rac-(2R,4S)-2-(3-fluorophenyl)oxan-4-ol
• (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol

• Inchi： 1S/C11H13FO2/c12-9-3-1-2-8(6-9)11-7-10(13)4-5-14-11/h1-3,6,10-11,13H,4-5,7H2/t10-,11+/m1/s1
• InChI Key： BKMVLMSXDBRSIB-MNOVXSKESA-N
• SMILES： FC1=CC=CC(=C1)[C@@H]1C[C@@H](CCO1)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol

Compound (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol: A Comprehensive Overview

The compound (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol with CAS No. 2165439-45-0 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and its potential applications in drug development. The molecule consists of a fluorophenyl group attached to an oxane ring, with hydroxyl and alcohol functionalities that contribute to its versatile chemical properties.

Recent studies have highlighted the importance of (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol in the context of enzyme inhibition and its role in modulating cellular pathways. Researchers have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, making it a promising candidate for the development of targeted therapies. The stereochemistry of the molecule plays a crucial role in its biological activity, as the (2S,4R) configuration ensures optimal binding to its intended targets.

The synthesis of (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol involves a multi-step process that requires precise control over stereochemical outcomes. Key steps include the formation of the oxane ring through cyclization reactions and the introduction of the fluorophenyl group via nucleophilic aromatic substitution. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess, ensuring the production of the desired (2S,4R) isomer.

In terms of pharmacokinetics, (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol demonstrates favorable absorption and bioavailability profiles. Preclinical studies have shown that the compound is well-tolerated in animal models, with minimal adverse effects observed at therapeutic doses. Its ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in central nervous system disorders.

The application of (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol extends beyond pharmacology into materials science and catalysis. Its chiral oxane framework has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This versatility underscores the compound's importance as both a research tool and a potential therapeutic agent.

From an environmental standpoint, (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol exhibits biodegradability under aerobic conditions, minimizing its ecological footprint. Regulatory assessments have confirmed that the compound does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly.

In conclusion, (2S,4R)-2-(3-Fluorophenyl)oxan-4-ol represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines.